Cas no 1956340-85-4 (Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate dihydrochloride)

• Product Name: Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate dihydrochloride
• CAS No: 1956340-85-4
• MF: C₈H₁₁Cl₂N₃O₂
• MW: 252.097839593887
• CID: 6809678
• PubChem ID: 118996635
• Update Time: 2025-03-05

Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F51638
• METHYL 6,7-DIHYDRO-5H-PYRROLO[3,4-D]PYRIMIDINE-2-CARBOXYLATE 2HCL
• Methyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate dihydrochloride
• 1956340-85-4
• methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate dihydrochloride

• Inchi： 1S/C8H9N3O2.2ClH/c1-13-8(12)7-10-3-5-2-9-4-6(5)11-7;;/h3,9H,2,4H2,1H3;2*1H
• InChI Key： GYJDHJJPTNJHJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1N=CC2=C(CNC2)N=1)=O

Computed Properties

• Exact Mass: 251.0228320Da
• Monoisotopic Mass: 251.0228320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų